N-[2-[(1-methylcyclohexyl)amino]-2-oxoethyl]prop-2-enamide

• IUPAC Name: N-[2-[(1-methylcyclohexyl)amino]-2-oxoethyl]prop-2-enamide
• InChI: InChI=1S/C12H20N2O2/c1-3-10(15)13-9-11(16)14-12(2)7-5-4-6-8-12/h3H,1,4-9H2,2H3,(H,13,15)(H,14,16)
• InChI Key: ISIFAMIYTWZGCO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCCC1)NC(=O)CNC(=O)C=C
• Molecular Formula: C12H20N2O2
• Molecular Weight: 224.30 g/mol

Description

N-[2-[(1-methylcyclohexyl)amino]-2-oxoethyl]prop-2-enamide, also known as MCAO, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research. In

Scientific Research Applications

Synthesis and Chemical Reactivity

Enaminones and related compounds serve as versatile building blocks in organic synthesis, enabling the preparation of diverse heterocyclic compounds and polymers. The synthesis of such compounds often involves multicomponent reactions, highlighting their utility in constructing complex molecules efficiently. For instance, the preparation of cyclic enaminones from amino acids showcases the incorporation of chirality and diversity into the molecular scaffold, which is essential for synthesizing natural product analogs and exploring their biological activities (Niphakis, Turunen, & Georg, 2010).

Applications in Materials Science

Novel polymers with specific electronic or photonic properties have been synthesized using components structurally related to N-[2-[(1-methylcyclohexyl)amino]-2-oxoethyl]prop-2-enamide. For example, polyamides incorporating fluorene-based units exhibit remarkable solubility, thermal stability, and electrofluorescence, suggesting their potential use in electronic and photonic devices (Sun et al., 2015).

Advanced Organic Synthesis Techniques

The development of synthetic methods allows for the construction of complex structures from simpler enaminone and enamide precursors. Such techniques have been instrumental in synthesizing indolines, pyridines, and naphthyridines, compounds of interest for their biological and chemical properties. The use of titanium-mediated processes for converting ketones into enamides with ammonia and acetic anhydride, for instance, showcases the innovative approaches to synthesizing N-acyl enamides, a class of compounds with broad utility in organic synthesis (Reeves et al., 2012).